Cas no 2171592-60-0 (3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid)

• Product Name: 3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid
• CAS No: 2171592-60-0
• MF: C₂₇H₃₁N₃O₅
• MW: 477.55214715004
• CID: 6273832
• PubChem ID: 165585814
• Update Time: 2025-07-09

3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid
• 3-[5-cyano-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylpropanoic acid
• 2171592-60-0
• EN300-1526565

• Inchi： 1S/C27H31N3O5/c1-3-30(16-18(2)26(32)33)25(31)24(14-8-9-15-28)29-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,3,8-9,14,16-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： PYPGMBUGLAMRDY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)CC(C(=O)O)C)=O)CCCC#N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 477.22637110g/mol
• Monoisotopic Mass: 477.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 120Ų

Additional information on 3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid

Recent Advances in the Study of 3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid (CAS: 2171592-60-0)

The compound 3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid (CAS: 2171592-60-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyano functionality, is being explored for its potential applications in peptide synthesis and drug development. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), and the presence of the cyano moiety suggests potential reactivity that could be harnessed for further chemical modifications.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its role as a building block for novel peptide-based therapeutics. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), to confirm the structure and purity of the compound. Additionally, computational modeling has been utilized to predict its reactivity and potential interactions with biological targets.

One of the key findings from recent research is the compound's stability under standard SPPS conditions, making it a promising candidate for the synthesis of complex peptides. The cyano group has been shown to participate in selective reactions, enabling the introduction of additional functional groups that can enhance the pharmacological properties of the resulting peptides. This versatility has opened new avenues for the design of peptide-based drugs with improved bioavailability and target specificity.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid in the synthesis of a novel class of protease inhibitors. The compound served as a key intermediate in the construction of a peptide scaffold that exhibited potent inhibitory activity against a clinically relevant protease target. The study highlighted the importance of the cyano group in mediating specific interactions with the protease active site, leading to enhanced inhibitory potency.

Another area of interest is the potential application of this compound in the development of peptide-based imaging agents. The Fmoc group can be selectively removed under mild conditions, allowing for the subsequent conjugation of imaging moieties. Preliminary studies have shown that derivatives of this compound can be labeled with fluorescent or radioactive tags, enabling their use in diagnostic imaging and targeted therapy.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid. Researchers are actively exploring optimized synthetic routes and purification techniques to address these issues. Furthermore, the biological activity and toxicity profiles of peptides derived from this compound require thorough investigation to ensure their safety and efficacy in clinical applications.

In conclusion, 3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid (CAS: 2171592-60-0) represents a valuable tool in the field of peptide chemistry and drug discovery. Its unique structural features and reactivity make it a versatile building block for the synthesis of novel therapeutics and imaging agents. Ongoing research is expected to further elucidate its potential and expand its applications in the pharmaceutical industry.